Cas no 2385611-11-8 (3-Amino-5-formylthiophene-2-carboxylic acid)

• Product Name: 3-Amino-5-formylthiophene-2-carboxylic acid
• CAS No: 2385611-11-8
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• CID: 5598973
• PubChem ID: 141625264
• Update Time: 2023-08-23

3-Amino-5-formylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6473145
• 3-amino-5-formylthiophene-2-carboxylic acid
• 2385611-11-8
• 3-Amino-5-formylthiophene-2-carboxylic acid

• Inchi： 1S/C6H5NO3S/c7-4-1-3(2-8)11-5(4)6(9)10/h1-2H,7H2,(H,9,10)
• InChI Key： ZTWVMILBFBBWDK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C(=O)O)N

Computed Properties

• Exact Mass: 170.99901420g/mol
• Monoisotopic Mass: 170.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų